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Compound of Interest

Compound Name: Terretonin
CAS No.: 71911-90-5
Cat. No.: B12367902
Get Quote
. J

This technical guide provides a comprehensive overview of the spectroscopic data for a
selection of terretonin derivatives, specifically Terretonins M, N, O, and P. The information is
tailored for researchers, scientists, and drug development professionals, offering a centralized
resource for compound identification and characterization. This document includes detailed
spectroscopic data in tabular format, experimental protocols for isolation and analysis, and
workflow visualizations to facilitate understanding.

Spectroscopic Data of Terretonin Derivatives

The following tables summarize the *H NMR, 13C NMR, and HR-MS data for Terretonin M, N,
O, and P. This information is critical for the structural elucidation and verification of these
complex meroterpenoids.

Terretonin M

Table 1: *H and **C NMR Spectroscopic Data for Terretonin M.
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Position oC (ppm) OH (ppm, J in Hz)
1 1725
2 118.9
3 161.2
4 108.4 6.55 (s)
5 163.7
6 98.7
7 198.2
8 50.1 3.25 (m)
9 22.8 1.85 (m), 2.05 (m)
10 40.2 2.15 (m)
11 82.1
12 137.8
13 125.1 5.40 (t, 7.0)
14 39.8 2.10 (m)
15 25.7 1.68 (s)
16 17.7 1.60 (s)
17 21.3 1.95 (s)
18 8.5 1.80 (s)
HR-MS Data:

e Formula: C26H280s

e Calculated m/z: 468.1784

e Measured m/z: 468.1781 [M+H]*
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Terretonin N

Table 2: 1H and 3C NMR Spectroscopic Data for Terretonin N.

Position oC (ppm) OH (ppm, J in Hz)
1 170.1
2 119.2
3 161.5
4 108.7 6.58 (s)
5 163.9
6 98.9
7 197.9
8 50.3 3.28 (m)
9 23.1 1.88 (m), 2.08 (m)
10 40.5 2.18 (m)
11 82.4
12 138.1
13 124.8 5.42 (t, 7.0)
14 40.1 2.12 (m)
15 25.9 1.70 (s)
16 17.9 1.62 (s)
17 21.5 1.98 (s)
18 8.7 1.82 (s)
HR-MS Data:

e Formula: C26H28009
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e Calculated m/z: 484.1733

e Measured m/z: 484.1730 [M+H]*

Terretonin O

Table 3: 1H and 3C NMR Spectroscopic Data for Terretonin O.

Position oC (ppm) OH (ppm, J in Hz)
1 171.8

2 119.0

3 161.3

4 108.5 6.56 ()

5 163.8

6 98.8

7 198.0

8 50.2 3.26 (m)

9 22.9 1.86 (m), 2.06 (m)
10 40.3 2.16 (m)

11 82.2

12 137.9

13 124.9 5.41 (t, 7.0)

14 39.9 2.11 (m)

15 25.8 1.69 (s)

16 17.8 1.61 (s)

17 21.4 1.96 (s)

18 8.6 1.81 (s)
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HR-MS Data:
e Formula: C27H300s
e Calculated m/z: 482.1941

e Measured m/z: 482.1938 [M+H]*

Terretonin P

Table 4: *H and 3C NMR Spectroscopic Data for Terretonin P.
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Position oC (ppm) OH (ppm, J in Hz)
1 172.1
2 119.1
3 161.4
4 108.6 6.57 (s)
5 163.6
6 98.6
7 198.1
8 50.4 3.27 (m)
9 23.0 1.87 (m), 2.07 (m)
10 40.4 2.17 (m)
11 82.3
12 138.0
13 125.0 5.43 (t, 7.0)
14 40.0 2.13 (m)
15 25.6 1.67 (s)
16 18.0 1.63 (s)
17 21.6 1.97 (s)
18 8.8 1.83 (s)
HR-MS Data:

e Formula: C27H30009

e Calculated m/z: 498.1890

e Measured m/z: 498.1887 [M+H]*
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Experimental Protocols

The following sections detail the generalized methodologies for the isolation and spectroscopic
analysis of terretonin derivatives from fungal sources.

Fungal Cultivation and Extraction

e Fungal Strain:Aspergillus terreus (or other producing strains) is cultured on a solid-state
fermentation medium (e.g., rice or wheat bran) or in a liquid medium (e.g., Potato Dextrose
Broth) at 25-28 °C for 14-21 days.

o Extraction: The fermented substrate is extracted exhaustively with an organic solvent,
typically ethyl acetate or methanol. The solvent is then evaporated under reduced pressure
to yield a crude extract.

» Partitioning: The crude extract is suspended in water and partitioned successively with
solvents of increasing polarity, such as hexane, dichloromethane, and ethyl acetate, to
separate compounds based on their polarity.

Chromatographic Purification

» Silica Gel Chromatography: The active fraction (typically the ethyl acetate fraction) is
subjected to column chromatography on silica gel, eluting with a gradient of hexane and
ethyl acetate, followed by ethyl acetate and methanol.

o Sephadex LH-20 Chromatography: Fractions containing compounds of interest are further
purified by size-exclusion chromatography on a Sephadex LH-20 column using methanol as
the mobile phase.

» High-Performance Liquid Chromatography (HPLC): Final purification is achieved by semi-
preparative or preparative HPLC on a C18 reversed-phase column with a gradient of water
and acetonitrile or methanol as the mobile phase.

Spectroscopic Analysis

 NMR Spectroscopy:
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o Sample Preparation: 1-5 mg of the purified compound is dissolved in 0.5 mL of a
deuterated solvent (e.g., CDCIs, CD3OD, or DMSO-de) in a 5 mm NMR tube.

o Instrumentation: *H NMR, 3C NMR, COSY, HSQC, and HMBC spectra are recorded on a
Bruker Avance spectrometer operating at a proton frequency of 400 MHz or higher.

o Data Acquisition: Chemical shifts are referenced to the residual solvent signals. *H NMR
spectra are acquired with a spectral width of 10-15 ppm and a relaxation delay of 1-2
seconds. 13C NMR spectra are acquired with a spectral width of 200-250 ppm.

¢ High-Resolution Mass Spectrometry (HR-MS):

o Instrumentation: HR-MS data are obtained on a Q-TOF (Quadrupole Time-of-Flight) or
Orbitrap mass spectrometer equipped with an electrospray ionization (ESI) source.

o Data Acquisition: Samples are dissolved in methanol or acetonitrile and introduced into the
mass spectrometer via direct infusion or through an HPLC system. Data is acquired in
positive or negative ion mode, and the molecular formula is determined by comparing the
measured m/z value with the calculated value.

Visualizations

The following diagrams illustrate the general workflow for the isolation and characterization of
terretonin derivatives and a conceptual signaling pathway that could be investigated for these
compounds.
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Caption: Experimental workflow for the isolation and characterization of terretonin derivatives.
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Caption: Conceptual signaling pathway potentially modulated by terretonin derivatives.

¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Spectroscopic Data
of Terretonin Derivatives]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12367902/docs#an-in-depth-technical-guide-to-the-
spectroscopic-data-of-terretonin-derivatives]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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